Cas no 2418681-93-1 (5-[(Fluorosulfonyl)oxy]-2-methyl-3-[2-(trimethylsilyl)ethynyl]benzoic acid)

• Product Name: 5-[(Fluorosulfonyl)oxy]-2-methyl-3-[2-(trimethylsilyl)ethynyl]benzoic acid
• CAS No: 2418681-93-1
• MF: C₁₃H₁₅FO₅SSi
• MW: 330.40410733223
• CID: 5677645
• PubChem ID: 165773456
• Update Time: 2025-06-08

5-[(Fluorosulfonyl)oxy]-2-methyl-3-[2-(trimethylsilyl)ethynyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2418681-93-1
• EN300-26627847
• 5-[(fluorosulfonyl)oxy]-2-methyl-3-[2-(trimethylsilyl)ethynyl]benzoic acid
• 5-[(Fluorosulfonyl)oxy]-2-methyl-3-[2-(trimethylsilyl)ethynyl]benzoic acid

• Inchi： 1S/C13H15FO5SSi/c1-9-10(5-6-21(2,3)4)7-11(19-20(14,17)18)8-12(9)13(15)16/h7-8H,1-4H3,(H,15,16)
• InChI Key： OZGRMNBSGSHPPJ-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1C=C(C(=O)O)C(C)=C(C#C[Si](C)(C)C)C=1)F

Computed Properties

• Exact Mass: 330.03934944g/mol
• Monoisotopic Mass: 330.03934944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89Ų

Additional information on 5-[(Fluorosulfonyl)oxy]-2-methyl-3-[2-(trimethylsilyl)ethynyl]benzoic acid

Introduction to 5-[(Fluorosulfonyl)oxy]-2-methyl-3-[2-(trimethylsilyl)ethynyl]benzoic Acid (CAS No. 2418681-93-1)

5-[(Fluorosulfonyl)oxy]-2-methyl-3-[2-(trimethylsilyl)ethynyl]benzoic acid, with the CAS number 2418681-93-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of benzoic acid derivatives characterized by the presence of a fluorosulfonyl group and an ethynyl moiety, both of which contribute to its unique chemical properties and potential biological activities.

The structural features of this molecule make it a promising candidate for further exploration in drug discovery. The fluorosulfonyl group, known for its electron-withdrawing properties, can modulate the reactivity and binding affinity of the compound towards biological targets. Meanwhile, the ethynyl substituent introduces a triple bond that can participate in various chemical reactions, including cross-coupling reactions, which are widely used in synthetic organic chemistry.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. The incorporation of a fluorosulfonyl group into 5-[(Fluorosulfonyl)oxy]-2-methyl-3-[2-(trimethylsilyl)ethynyl]benzoic acid suggests that it may exhibit similar advantages, making it a valuable asset in the development of novel therapeutic agents.

The trimethylsilyl (TMS) group attached to the ethynyl moiety serves multiple purposes. It not only enhances the stability of the ethynyl group during storage and handling but also facilitates its participation in Sonogashira coupling reactions, a commonly used method for constructing carbon-carbon bonds in organic synthesis. This feature makes the compound particularly useful in multi-step synthetic routes aimed at producing complex molecules.

From a medicinal chemistry perspective, the combination of these structural elements positions 5-[(Fluorosulfonyl)oxy]-2-methyl-3-[2-(trimethylsilyl)ethynyl]benzoic acid as a versatile scaffold for designing molecules with targeted biological activity. For instance, benzoic acid derivatives have shown promise in various therapeutic areas, including anti-inflammatory, analgesic, and anticancer applications. The presence of the fluorosulfonyl group may further enhance these properties by influencing receptor binding affinity and metabolic pathways.

Recent studies have highlighted the importance of fluorinated aromatic compounds in oncology research. The ability of fluorine atoms to modulate drug interactions at the molecular level has led to the development of several FDA-approved anticancer drugs. Given these findings, 5-[(Fluorosulfonyl)oxy]-2-methyl-3-[2-(trimethylsilyl)ethynyl]benzoic acid could be explored as a lead compound for further optimization towards anticancer therapies.

The synthetic route to this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the fluorosulfonyl group typically involves fluorosulfonation reactions, which must be conducted under controlled conditions to avoid unwanted side products. Similarly, the addition of the ethynyl group via Sonogashira coupling requires precise control over reaction parameters such as temperature and catalyst selection.

In conclusion, 5-[(Fluorosulfonyl)oxy]-2-methyl-3-[2-(trimethylsilyl)ethynyl]benzoic acid (CAS No. 2418681-93-1) represents an intriguing molecule with potential applications in pharmaceutical research. Its unique structural features, including the fluorosulfonyl, ethynyl, and trimethylsilyl groups, make it a valuable building block for further chemical exploration and biological evaluation. As our understanding of fluorinated compounds continues to grow, compounds like this are likely to play an increasingly important role in the development of next-generation therapeutics.